1-(4-Ethoxyphenyl)-3-(1-(furan-3-yl)propan-2-yl)urea
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Description
1-(4-Ethoxyphenyl)-3-(1-(furan-3-yl)propan-2-yl)urea, also known as EPU, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. EPU belongs to the class of urea derivatives and has been synthesized using various methods.
Scientific Research Applications
Synthesis and Structural Exploration
1-(4-Ethoxyphenyl)-3-(1-(furan-3-yl)propan-2-yl)urea's research applications primarily involve synthesis and structural exploration within organic chemistry. For instance, studies have focused on synthesizing novel pyridine and naphthyridine derivatives through reactions involving similar urea compounds. These processes often lead to the creation of compounds with potential biological activities or materials with specific chemical properties. A notable example includes the synthesis of pyrazolo[3,4-H][1,6]naphthyridine and pyrimido[4,5-H][1,6]naphthyridine derivatives from reactions with hydrazines and urea derivatives, respectively, showcasing the compound's utility in constructing complex chemical structures (Abdelrazek et al., 2010).
Chemical Rearrangements and Synthesis Methodologies
Another application area is the development of novel synthesis methodologies and chemical rearrangements. Research into the synthesis of 3-arylazo-4-(3-ethoxycarbonylureido)furoxans, for example, highlights the compound's role in generating new chemical entities through cascade rearrangements. These studies provide insights into the mechanisms of complex chemical transformations and contribute to the development of new synthetic routes for chemical and pharmaceutical research (Molotov et al., 2003).
Nonlinear Optical Materials
The compound also finds applications in the field of materials science, particularly in the synthesis of organic nonlinear optical (NLO) materials. Research into the growth and characterization of organic NLO crystals, such as 1-(4-methylphenyl)-3-(4-methoxyphenyl)-2-propen-1-one, underscores the broader class of urea derivatives' potential in creating materials with desirable optical properties. These materials are crucial for various applications in photonics and optoelectronics, demonstrating the compound's relevance beyond mere chemical curiosity (Crasta et al., 2004).
properties
IUPAC Name |
1-(4-ethoxyphenyl)-3-[1-(furan-3-yl)propan-2-yl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O3/c1-3-21-15-6-4-14(5-7-15)18-16(19)17-12(2)10-13-8-9-20-11-13/h4-9,11-12H,3,10H2,1-2H3,(H2,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQNZNSBAPWQMGC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)NC(C)CC2=COC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Ethoxyphenyl)-3-[1-(furan-3-yl)propan-2-yl]urea |
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